Cas no 73037-35-1 (4,7-Methano-1H-indenecarbonitrile,octahydro-)

• Product Name: 4,7-Methano-1H-indenecarbonitrile,octahydro-
• CAS No: 73037-35-1
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 572949
• PubChem ID: 175400
• Update Time: 2025-04-19

4,7-Methano-1H-indenecarbonitrile,octahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indenecarbonitrile,octahydro-
• Octahydro-4,7-methano-1H-indenecarbonitrile
• octahydro-1H-4,7-methanoindene-1-carbonitrile
• 73037-35-1
• Octahydro-1H-4,7-methanoindene-2-carbonitrile
• DTXSID30993810

• Inchi： 1S/C11H15N/c12-6-9-3-4-10-7-1-2-8(5-7)11(9)10/h7-11H,1-5H2
• InChI Key： IUOQVUZRLHVXPM-UHFFFAOYSA-N
• SMILES： N#CC1CCC2C3CCC(C3)C21

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 283.5°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.53
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives